Cas no 94107-59-2 (3-Thiopheneacetic acid,a-cyclohexyl-a-hydroxy-, ethyl ester)

• Product Name: 3-Thiopheneacetic acid,a-cyclohexyl-a-hydroxy-, ethyl ester
• CAS No: 94107-59-2
• MF: C₁₄H₂₀O₃S
• MW: 268.371803283691
• CID: 808363
• PubChem ID: 44147725
• Update Time: 2025-04-19

3-Thiopheneacetic acid,a-cyclohexyl-a-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid,a-cyclohexyl-a-hydroxy-, ethyl ester
• ethyl 2-cyclohexyl-2-hydroxy-2-thiophen-2-ylacetate
• ethyl alpha-cyclohexyl-alpha-hydroxythiophen-2-acetate
• UWKQSWZLVGSIHT-UHFFFAOYSA-N
• DTXSID10916481
• NS00063698
• Cyclohexyl-hydroxy-thiophen-2-yl-acetic acid ethyl ester
• Ethyl cyclohexyl(hydroxy)(thiophen-2-yl)acetate
• 94107-59-2
• EINECS 302-292-8
• SCHEMBL2795158

• Inchi： 1S/C14H20O3S/c1-2-17-13(15)14(16,12-9-6-10-18-12)11-7-4-3-5-8-11/h6,9-11,16H,2-5,7-8H2,1H3
• InChI Key： UWKQSWZLVGSIHT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)OCC)(C1CCCCC1)O

Computed Properties

• Exact Mass: 268.113
• Monoisotopic Mass: 268.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.189
• Boiling Point: 393°C at 760 mmHg
• Flash Point: 191.5°C
• Refractive Index: 1.551